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Compound of Interest

Compound Name: Tankyrase-IN-5

Cat. No.: B12386128

Essential Safety and Handling Guide for Tankyrase-
IN-5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tankyrase-IN-5. The following procedures are
designed to ensure the safe handling, use, and disposal of this potent tankyrase inhibitor.

Personal Protective Equipment (PPE)

The appropriate level of personal protective equipment is critical to minimize exposure and
ensure personal safety when handling Tankyrase-IN-5. The following table outlines the
recommended PPE for various laboratory procedures involving this compound.
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Required Personal Protective Equipment

Operation
(PPE)

- Chemical splash goggles meeting ANSI Z.87.1
standard- Face shield if there is a risk of
o o splashing- Disposable nitrile gloves (double-
Compound Weighing and Reconstitution ) _ _
gloving recommended)- Chemical-resistant lab
coat (fully buttoned)- Long pants and closed-toe

shoes

i ] - Safety glasses- Disposable nitrile gloves- Lab
In Vitro Experiments (Cell Culture) .
coa

- Safety glasses or goggles- Disposable nitrile
gloves- Lab coat or disposable gown-

In Vivo Experiments (Animal Dosing) Respiratory protection (e.g., N95 respirator) may
be required based on risk assessment of

aerosol generation

- Chemical splash goggles- Heavy-duty or
Waste Disposal double-layered nitrile gloves- Chemical-resistant

lab coat or apron- Closed-toe shoes

Handling and Operational Plan

Adherence to a strict operational plan is essential for the safe handling of Tankyrase-IN-5. The
following step-by-step guidance covers the lifecycle of the compound in the laboratory, from
receipt to disposal.

1. Compound Reception and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
e Log the compound into the chemical inventory system.

» Store Tankyrase-IN-5 according to the manufacturer's instructions, typically in a cool, dry,
and well-ventilated area, away from incompatible materials. The product page for a similar
compound, Tankyrase-IN-2, suggests storage at -20°C or -80°C for long-term stability.[1]
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. Preparation of Stock Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in
a certified chemical fume hood to minimize inhalation exposure.

Before weighing, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing papers.

Slowly add solvent to the solid to avoid splashing.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date of
preparation, and appropriate hazard symbols.

. Experimental Use:

When performing dilutions or adding the compound to experimental systems, work in a
designated area, such as a biological safety cabinet for cell-based assays.

Avoid direct contact with the skin and eyes.[2][3]

In case of accidental exposure, follow the first aid measures outlined in the table below.
. Spill Management:

In the event of a spill, evacuate the immediate area.

Alert laboratory personnel and the safety officer.

For small spills, use an appropriate absorbent material (e.g., chemical absorbent pads or
granules) and decontaminate the area.

For large spills, follow the institution's emergency procedures.

All materials used for spill cleanup should be disposed of as hazardous waste.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
Eye Contact i i )
the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
] and water for at least 15 minutes. Remove
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with

) water, provided the person is conscious. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan

Proper disposal of Tankyrase-IN-5 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
1. Waste Segregation:

» Solid Waste: Unused solid compound, contaminated weighing papers, and spatulas should
be collected in a dedicated, clearly labeled hazardous waste container.

 Liquid Waste: Unused stock solutions and experimental media containing Tankyrase-IN-5
should be collected in a labeled, leak-proof hazardous waste container. Do not mix with other

chemical waste streams unless compatibility is confirmed.
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o Contaminated Sharps: Needles, syringes, and pipette tips used to handle the compound
should be disposed of in a designated sharps container for chemical-contaminated sharps.

o Contaminated Labware: Glassware and plasticware that have come into contact with the
compound should be decontaminated or disposed of as hazardous waste.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be collected in a designated hazardous waste bag.

2. Waste Disposal Procedure:

o All hazardous waste must be disposed of through the institution's environmental health and
safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Experimental Workflow for Handling Tankyrase-IN-5

The following diagram illustrates the standard workflow for handling Tankyrase-IN-5 in a
research laboratory setting, from initial receipt of the compound to the final disposal of waste.
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Caption: Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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